Cas no 2228785-56-4 (4-(1H-indazol-3-yl)butanal)

• Product Name: 4-(1H-indazol-3-yl)butanal
• CAS No: 2228785-56-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6583603
• PubChem ID: 165780835
• Update Time: 2025-05-27

4-(1H-indazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indazol-3-yl)butanal
• EN300-1803157
• 2228785-56-4

• Inchi： 1S/C11H12N2O/c14-8-4-3-7-11-9-5-1-2-6-10(9)12-13-11/h1-2,5-6,8H,3-4,7H2,(H,12,13)
• InChI Key： HYRXYNOOCIIQNO-UHFFFAOYSA-N
• SMILES： O=CCCCC1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(1H-indazol-3-yl)butanal

Research Briefing on 4-(1H-indazol-3-yl)butanal (CAS: 2228785-56-4): Recent Advances and Applications in Chemical Biology and Medicine

4-(1H-indazol-3-yl)butanal (CAS: 2228785-56-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its significance in medicinal chemistry due to its structural versatility and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-(1H-indazol-3-yl)butanal as a precursor for the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of indazole-based derivatives with potent inhibitory activity against protein kinases involved in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential as a scaffold for anticancer drug development.

In another study, researchers investigated the role of 4-(1H-indazol-3-yl)butanal in modulating inflammatory responses. The compound was found to interact with key signaling pathways, such as NF-κB and MAPK, leading to reduced production of pro-inflammatory cytokines. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Advancements in synthetic methodologies have also been reported, with a focus on improving the yield and purity of 4-(1H-indazol-3-yl)butanal. A recent paper in Organic Letters described a novel catalytic approach using palladium-based catalysts to achieve high regioselectivity and efficiency in the synthesis of this compound. This method offers a scalable and cost-effective route for large-scale production, addressing one of the key challenges in its industrial application.

Furthermore, computational studies have provided insights into the molecular interactions of 4-(1H-indazol-3-yl)butanal with its biological targets. Molecular docking and dynamics simulations revealed specific binding modes and key residues involved in its activity, facilitating the design of more potent and selective derivatives. These computational tools are expected to play a crucial role in the future optimization of this compound for clinical applications.

In conclusion, 4-(1H-indazol-3-yl)butanal (CAS: 2228785-56-4) continues to be a promising candidate in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and computational modeling, position it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies for complex diseases.